Cas no 1261919-20-3 (5-(3-Chloro-4-methylphenyl)-2-formylphenol)

• Product Name: 5-(3-Chloro-4-methylphenyl)-2-formylphenol
• CAS No: 1261919-20-3
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• MDL: MFCD18314744
• CID: 2763444
• PubChem ID: 53220455
• Update Time: 2025-11-02

5-(3-Chloro-4-methylphenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloro-4-methylphenyl)-2-formylphenol, 95%
• MFCD18314744
• 3'-Chloro-3-hydroxy-4'-methyl[1,1'-biphenyl]-4-carbaldehyde
• DTXSID20685191
• 5-(3-CHLORO-4-METHYLPHENYL)-2-FORMYLPHENOL
• 1261919-20-3
• 5-(3-Chloro-4-methylphenyl)-2-formylphenol

• MDL： MFCD18314744
• Inchi： 1S/C14H11ClO2/c1-9-2-3-10(6-13(9)15)11-4-5-12(8-16)14(17)7-11/h2-8,17H,1H3
• InChI Key： JAQXAOIZFCJKMP-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)C1C=CC(C=O)=C(C=1)O

Computed Properties

• Exact Mass: 246.0447573Da
• Monoisotopic Mass: 246.0447573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(3-Chloro-4-methylphenyl)-2-formylphenol

5-(3-Chloro-4-methylphenyl)-2-formylphenol: A Promising Compound in Pharmaceutical Research

5-(3-Chloro-4-methylphenyl)-2-formylphenol, with the CAS number 1261919-20-3, has emerged as a significant molecule in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of aromatic phenols, characterized by the presence of a hydroxyl group (-OH) and a formyl group (-CHO) in its molecular framework. The combination of these functional groups, along with the substitution patterns on the benzene ring, contributes to its biological activity and chemical reactivity.

Recent studies have highlighted the importance of 5-(3-Chloro-4-methylphenyl)-2-formylphenol in the development of novel anti-inflammatory and anti-cancer agents. The 3-Chloro-4-methylphenyl moiety, a key structural element, is believed to play a critical role in modulating the compound’s interaction with biological targets. This substituent enhances the molecule’s lipophilicity, facilitating its penetration into cellular membranes and improving its bioavailability. Meanwhile, the formylphenol group is thought to contribute to the compound’s antioxidant properties, which may underpin its potential therapeutic applications.

One of the most notable advancements in the research of 5-(3-Chloro-4-methylpheny)-2-formylphenol is its application in the design of targeted therapies for inflammatory diseases. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cytokine production in macrophages, suggesting its potential as an anti-inflammatory agent. The study also revealed that the compound’s activity is mediated through the modulation of NF-κB signaling pathways, a critical mechanism in the regulation of inflammation and immune responses.

Additionally, recent investigations have explored the role of 5-(3-Chloro-4-methylphenyl)-2-formylphenol in the development of antitumor compounds. Researchers have reported that the compound exhibits cytotoxic effects against various cancer cell lines, including breast and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation, as evidenced by experiments conducted in 2024. These findings highlight the compound’s potential as a lead molecule for the development of new anticancer therapies.

The synthesis of 5-(3-Chloro-4-methylphenyl)-2-formylphenol has also been a focus of recent research, with efforts aimed at optimizing its production process for large-scale applications. A 2023 study in Organic & Biomolecular Chemistry described a novel synthetic route that significantly improves the yield and purity of the compound. This method involves the use of catalytic hydrogenation and selective functionalization techniques, which are critical for the efficient preparation of this compound for pharmaceutical use.

Furthermore, the compound’s pharmacokinetic properties have been extensively studied to evaluate its suitability for drug development. Research published in 2023 in Drug Metabolism and Disposition indicated that 5-(3-Chloro-4-methylphenyl)-2-formylphenol exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring the compound’s efficacy and safety in therapeutic applications.

Despite its promising potential, the development of 5-(3-Chloro-4-methylphenyl)-2-formylphenol as a therapeutic agent is still in its early stages. Ongoing research is focused on elucidating its molecular targets and mechanisms of action, as well as addressing challenges related to its stability and toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.

In conclusion, 5-(3-Chloro-4-methylphenyl)-2-formylphenol represents a valuable molecule with significant potential in pharmaceutical research. Its structural characteristics and biological activity make it a promising candidate for the development of new therapies for inflammatory and oncological diseases. Continued research and innovation in this field are expected to further expand the applications of this compound in medicine.